[2-(3-BROMOPHENYL)-4-QUINOLYL](1-PYRROLIDINYL)METHANONE

• IUPAC Name: [2-(3-bromophenyl)quinolin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H17BrN2O/c21-15-7-5-6-14(12-15)19-13-17(20(24)23-10-3-4-11-23)16-8-1-2-9-18(16)22-19/h1-2,5-9,12-13H,3-4,10-11H2
• InChI Key: UFVWWHOBLXZICM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC(=CC=C4)Br
• Molecular Formula: C20H17BrN2O
• Molecular Weight: 381.3 g/mol

Description

2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE: is a complex organic compound with the molecular formula C20H17BrN2O . This compound is characterized by the presence of a bromophenyl group, a quinoline ring, and a pyrrolidinyl group attached to a methanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction , which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often involve the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethyl sulfoxide (DMSO) under an inert atmosphere.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles like sodium methoxide (NaOMe), electrophiles like bromine (Br2)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce various hydroquinoline compounds.

Scientific Research Applications

2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4,4’-Dibromobenzophenone: Another brominated aromatic compound with different structural features and applications.

Indole Derivatives: Compounds containing the indole nucleus, which have diverse biological activities and applications.

Uniqueness

2-(3-BROMOPHENYL)-4-QUINOLYLMETHANONE is unique due to its specific combination of functional groups and structural features